Cas no 1898-13-1 ((+)-Cembrene)

(+)-Cembrene Properties

Names and Identifiers

• 1,3,6,10-Cyclotetradecatetraene,3,7,11-trimethyl-14-(1-methylethyl)-, (1E,3Z,6E,10E,14S)-
• CEMBRENE
• (1S,2E,7E,11E)-2,4(18),7,11-Cembratraene
• (S)-14-Isopropyl-3,7,11-trimethyl-cyclotetradeca-1t,3c,6t,10t-tetraen
• (S)-14-isopropyl-3,7,11-trimethyl-cyclotetradeca-1t,3c,6t,10t-tetraene
• 1,3,6,10-Cyclotetradecatetr
• 1,3,6,10-Cyclotetradecatetraene,14-isopropyl-3,7,11-trimethyl-,(+)
• 14-Isopropyl-3,7,11-trimethyl-1,3,6
• 14-Isopropyl-3,7,11-trimethyl-1,3,6,10-cyclotetradecatetraene
• Thunbergen
• Thunbergene
• (+)-CEMBRENE
• 1,3,6,10-Cyclotetradecatetraene, 14-isopropyl-3,7,11-trimethyl-, (+)-
• Cembrene,99%
• 1-isopropyl-4,8,12-trimethyl-cyclotetradeca-2,4,7,11-tetraene
• 1898-13-1
• (+)-Thunbergen
• DTXSID80880701
• Thumbelene
• (1E,3Z,6E,10E,14S)-3,7,11-Trimethyl-14-(1-methylethyl)-1,3,6,10-cyclotetradecatetraene
• 41F9848B-1F92-4929-BD50-32C995663B66
• (1E,3Z,6E,10Z,14S)-3,7,11-trimethyl-14-propan-2-ylcyclotetradeca-1,3,6,10-tetraene
• (S-(E,Z,E,E))-3,7,11-Trimethyl-14-(1-methylethyl)-1,3,6,10-cyclotetradecatetraene
• 1,3,6,10-Cyclotetradecatetraene, 3,7,11-trimethyl-14-(1-methylethyl)-, (S-(E,Z,E,E))-
• (1Z,3Z,6Z,10Z)-14-ISOPROPYL-3,7,11-TRIMETHYLCYCLOTETRADECA-1,3,6,10-TETRAENE
• +Expand

• InChIKey： DMHADBQKVWXPPM-ZYYPUGONSA-N
• Inchi： InChI=1S/C20H32/c1-16(2)20-14-12-18(4)10-6-8-17(3)9-7-11-19(5)13-15-20/h8,10-12,14,16,20H,6-7,9,13,15H2,1-5H3/b14-12-,17-8+,18-10+,19-11+/t20-/m0/s1
• SMILES： CC1CCC=C(C)CC[C@@H](C(C)C)C=CC(C)=CCC=1 |c:4,13,19,t:16,&1:9|

Computed Properties

• Exact Mass: 272.25000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 272.25
• Heavy Atom Count: 20
• Complexity: 402
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 6.61780
• PSA: 0.00000
• Refractive Index: 1.7290 (estimate)
• Boiling Point: 350.52°C (rough estimate)
• Melting Point: 59-61 °C
• Vapor Pressure: Not available
• Flash Point: 166.8°C
• Color/Form: White crystalline powder
• Solubility: Insoluble in water
• Density: 0.8830 (estimate)

(+)-Cembrene Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Freezer (-20 ° C)
• Signal Word：warning

(+)-Cembrene Customs Data

• HS CODE：2902199090
• Customs Data：

  China Customs Code:

  2902199090

  Overview:

  2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%